2-Methyl-3-(pyridin-3-yl)benzonitrile

• CAS No.: 89930-02-9
• Molecular Formula: C13H10N2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-methyl-3-pyridin-3-ylbenzonitrile
• InChI: InChI=1S/C13H10N2/c1-10-11(8-14)4-2-6-13(10)12-5-3-7-15-9-12/h2-7,9H,1H3
• InChI Key: AVTWYROZGKAXGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C2=CN=CC=C2)C#N

Description

2-Methyl-3-(pyridin-3-yl)benzonitrile is an aromatic compound featuring a benzonitrile core substituted with a methyl group at position 2 and a pyridin-3-yl group at position 3. Its molecular formula is C₁₃H₁₀N₂, with a molecular weight of 194.24 g/mol.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key differences between 2-Methyl-3-(pyridin-3-yl)benzonitrile and two structurally related pyridine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Potential Applications
2-Methyl-3-(pyridin-3-yl)benzonitrile	C₁₃H₁₀N₂	194.24	Methyl, pyridin-3-yl, benzonitrile	Organic synthesis, ligand design
N-[2-Methyl-3-(trifluoromethyl)phenyl]-N'-[2-methyl-6-(trifluoromethyl)pyridin-3-yl]urea	C₁₆H₁₃F₆N₃O	377.29	Trifluoromethyl (×2), urea linker	Agrochemicals, kinase inhibitors
4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile	C₁₄H₇Cl₂N₃	288.14	Dichloroimidazopyridine, benzonitrile	Medicinal chemistry, antimicrobials

Key Observations:

Substituent Effects: The trifluoromethyl groups in the urea-linked compound enhance metabolic stability and lipophilicity, critical for agrochemical activity . 2-Methyl-3-(pyridin-3-yl)benzonitrile lacks these substituents, resulting in a simpler structure with moderate polarity, suitable for roles as a synthetic building block.

Molecular Weight and Complexity :

• The target compound has the lowest molecular weight (194.24 g/mol), favoring applications requiring smaller scaffolds (e.g., fragment-based drug design).
• Urea and imidazopyridine derivatives exhibit higher molecular weights (377.29 and 288.14 g/mol), aligning with their specialized roles in pharmacology .

Electronic Properties :

• The methyl group in the target compound is electron-donating, contrasting with the electron-withdrawing trifluoromethyl and chloro groups in analogs. This difference may influence reactivity in cross-coupling reactions or interactions with biological targets.